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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B7800015

Guanidine Nitrate: Technical Safety Support
Center

This guide provides essential safety information, troubleshooting, and frequently asked
questions for researchers, scientists, and drug development professionals working with
guanidine nitrate.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with guanidine nitrate?

Guanidine nitrate is classified as a strong oxidizing agent and can intensify fires.[1][2] It is
harmful if swallowed and causes serious eye and skin irritation.[1][2] It may also cause
respiratory irritation.[1][2] Upon combustion, it can produce toxic and corrosive fumes, including
nitric acid and nitrogen oxides.[3] There is a risk of explosion if it is exposed to shock, friction,
or concussion, or if it is heated.[3]

Q2: What personal protective equipment (PPE) is required when handling guanidine nitrate?

To ensure safety, a complete protective suit, safety glasses, a dust respirator, and chemical-
resistant gloves are recommended.[1][4] Always inspect gloves before use and use proper
glove removal techniques to avoid skin contact.[1] In case of a large spill, splash goggles, a full
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suit, a dust respirator, boots, and gloves are necessary.[4] A self-contained breathing apparatus
should be used to prevent inhalation of the product.[4]

Q3: How should I properly store guanidine nitrate in the laboratory?

Store guanidine nitrate in a cool, dry, and well-ventilated area away from incompatible
substances.[5] Keep the container tightly closed.[5] It is crucial to store it separately from
combustible materials, reducing agents, and organic materials.[3][4] Oxidizing materials like
guanidine nitrate should be kept in a separate safety storage cabinet or room.[4] Ensure the
storage area is fireproof and does not have drain or sewer access.[3] Do not stack containers
on wooden floors or pallets.[6]

Q4: What should I do in case of a guanidine nitrate spill?

For a small spill, use appropriate tools to put the spilled solid into a suitable waste disposal
container.[4] For a large spill, evacuate the area and stop the leak if it can be done without risk.
[4] Avoid contact with combustible materials and prevent the substance from entering sewers or
confined areas.[4] Keep the spilled material damp with a water spray to prevent dusting.[4]
Eliminate all ignition sources.[4] Do not use organic absorbents like sawdust.[6]

Q5: What is the correct first aid procedure for guanidine nitrate exposure?

o Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, keeping
the eyelids open.[4] Remove contact lenses if present and easy to do so.[1] Seek immediate
medical attention.[4]

o Skin Contact: Remove contaminated clothing and wash the affected skin area immediately
with plenty of water and non-abrasive soap.[4] If irritation persists, seek medical attention.[4]

 Inhalation: Move the individual to fresh air and allow them to rest in a well-ventilated area.[4]
Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting.[3] If the person is conscious, give one or two glasses of
water to drink and seek medical attention.[3]

Hazard Summary
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Hazard Classification

GHS Hazard Statement

Precautionary Statement
Examples

Oxidizing Solid

H272: May intensify fire;
oxidizer[1][2]

P220: Keep/Store away from
clothing/ combustible

materials[1]

Acute Toxicity (Oral)

H302: Harmful if swallowed[1]
[2]

P264: Wash hands thoroughly
after handling[6]

Skin Corrosion/Irritation

H315: Causes skin irritation[1]
[2]

P280: Wear protective
gloves[3]

Eye Damage/Irritation

H319: Causes serious eye
irritation[1][2]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing[1]

Respiratory Irritation

H335: May cause respiratory
irritation[1][2]

P261: Avoid breathing dust[1]

Experimental Workflow: Guanidine Nitrate Spill
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Caption: Workflow for handling a guanidine nitrate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [guanidine nitrate safety precautions and MSDS
guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b7800015#guanidine-nitrate-safety-precautions-and-
msds-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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